Cas no 936343-48-5 (5-Bromo-2-(3-fluorophenoxy)pyridine)

• Product Name: 5-Bromo-2-(3-fluorophenoxy)pyridine
• CAS No: 936343-48-5
• MF: C₁₁H₇BrFNO
• MW: 268.081785440445
• MDL: MFCD14652062
• CID: 4764591
• PubChem ID: 59255220
• Update Time: 2026-02-26

5-Bromo-2-(3-fluorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-fluorophenoxy)pyridine
• 5-Bromo-2-(3-fluorophenoxy)-pyridine
• 5-Bromo-2-(3-fluoro-phenoxy)-pyridine
• Pyridine, 5-bromo-2-(3-fluorophenoxy)-
• CS-0194276
• 936343-48-5
• E90937
• SCHEMBL510942
• A1-17326
• IGNBVJSHHGWJMR-UHFFFAOYSA-N
• MFCD14652062
• AKOS010632272
• 5-Bromo-2-(3-fluorophenoxy)pyridine

• MDL： MFCD14652062
• Inchi： 1S/C11H7BrFNO/c12-8-4-5-11(14-7-8)15-10-3-1-2-9(13)6-10/h1-7H
• InChI Key： IGNBVJSHHGWJMR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 266.96950g/mol
• Monoisotopic Mass: 266.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(3-fluorophenoxy)pyridine

Introduction to 5-Bromo-2-(3-fluorophenoxy)pyridine (CAS No. 936343-48-5)

5-Bromo-2-(3-fluorophenoxy)pyridine, a compound with the chemical identifier CAS No. 936343-48-5, is a significant molecule in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromine and fluorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-Bromo-2-(3-fluorophenoxy)pyridine involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The bromine atom at the 5-position and the 3-fluorophenoxy group at the 2-position are critical for its biological activity. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its interaction with biological targets. The pyridine core itself is known for its ability to act as a pharmacophore in many drug molecules, providing a scaffold for further functionalization.

In recent years, there has been a growing interest in developing new therapeutic agents that target specific biological pathways. 5-Bromo-2-(3-fluorophenoxy)pyridine has emerged as a key intermediate in the synthesis of molecules that exhibit potent activity against various diseases. For instance, studies have shown that derivatives of this compound exhibit promising effects in inhibiting kinases, which are enzymes involved in cell signaling pathways. The bromine and fluorine substituents enhance the binding affinity of these derivatives to their target proteins, leading to more effective therapeutic outcomes.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence metabolic stability and binding affinity makes it a preferred element in drug design. In the case of 5-Bromo-2-(3-fluorophenoxy)pyridine, the fluorine atom at the 3-position of the phenoxy group contributes to the molecule's overall bioactivity by enhancing its lipophilicity and reducing its susceptibility to metabolic degradation. This property is particularly valuable in drug development, where maintaining stability while achieving high bioavailability is crucial.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 5-Bromo-2-(3-fluorophenoxy)pyridine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These predictions are essential for designing experiments that optimize the synthesis and improve the efficacy of drug candidates derived from this intermediate. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new treatments to market more quickly.

The agrochemical industry has also benefited from the versatility of 5-Bromo-2-(3-fluorophenoxy)pyridine. Its structural motifs are found in many pesticides and herbicides that protect crops from pests and diseases. The bromine and fluorine substituents contribute to the compound's ability to disrupt biological processes in pests while maintaining low toxicity to humans and beneficial organisms. This balance is critical for developing sustainable agricultural practices that ensure food security without harming non-target species.

In conclusion, 5-Bromo-2-(3-fluorophenoxy)pyridine (CAS No. 936343-48-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. The ongoing research into this compound highlights its importance as a building block for future drugs and crop protection agents. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.